Cas no 878614-36-9 (5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one)

• Product Name: 5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one
• CAS No: 878614-36-9
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 6561903
• PubChem ID: 16301991
• Update Time: 2025-07-02

5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 878614-36-9
• 5-(1,3-benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one
• EN300-26612743
• Z73271877
• 5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one

• Inchi： 1S/C24H27N3O3S2/c28-24(13-7-6-12-23-25-21-10-4-5-11-22(21)31-23)26-15-17-27(18-16-26)32(29,30)19-14-20-8-2-1-3-9-20/h1-5,8-11,14,19H,6-7,12-13,15-18H2/b19-14+
• InChI Key： UAYIBRWGJRZCFI-XMHGGMMESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CCCCC2=NC3C=CC=CC=3S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one

Comprehensive Overview of 5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one (CAS No. 878614-36-9)

5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one (CAS No. 878614-36-9) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a benzothiazole core and a piperazine sulfonyl moiety, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, a hot topic in modern medicinal chemistry.

The compound's structure includes a 1,3-benzothiazole group, which is known for its diverse biological activities, including antimicrobial and antitumor properties. Coupled with a piperazine ring, this molecule exhibits enhanced solubility and bioavailability, addressing one of the key challenges in drug formulation. The presence of a sulfonyl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. These attributes align with current trends in small-molecule drug discovery and targeted therapy, areas that dominate scientific discussions today.

In the context of AI-driven drug design, 5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one presents an intriguing case study. Computational models, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to predict its binding affinity and pharmacokinetic properties. These techniques are increasingly popular among researchers seeking to accelerate the drug development process, a trend reflected in the growing number of related searches on academic databases and search engines.

Another area of interest is the compound's potential role in neurodegenerative disease research. The benzothiazole scaffold has been linked to neuroprotective effects, sparking investigations into its applicability for conditions like Alzheimer's and Parkinson's diseases. This aligns with the broader public interest in brain health and cognitive enhancement, topics frequently searched by both professionals and the general public. The compound's ability to cross the blood-brain barrier further enhances its appeal in this domain.

From a synthetic chemistry perspective, CAS No. 878614-36-9 offers valuable insights into green chemistry practices. Researchers are exploring eco-friendly synthesis routes to produce this compound, minimizing waste and energy consumption. This resonates with the global push toward sustainable science, a subject that consistently ranks high in search engine queries related to chemical research. The compound's structural complexity also makes it a benchmark for testing new catalytic methods and flow chemistry techniques.

In summary, 5-(1,3-Benzothiazol-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]pentan-1-one represents a multifaceted compound with broad implications for pharmaceutical innovation. Its unique structural features, combined with its relevance to cutting-edge research areas like AI-assisted drug discovery and neuroprotection, make it a subject of ongoing scientific exploration. As interest in personalized medicine and targeted therapeutics continues to grow, this compound is poised to remain at the forefront of chemical and biomedical research.